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Compound of Interest |

Compound Name: UNC7145
Cat. No.: B15587662
Get Quote
\ J

Comprehensive searches for the application of a compound designated "UNC7145" in mouse
models of cancer did not yield any specific results. Publicly available scientific literature and
research databases do not contain information regarding the mechanism of action, in vivo
efficacy, or experimental protocols for a compound with this identifier.

Therefore, it is not possible to provide the requested detailed Application Notes and Protocols,
including quantitative data tables, experimental methodologies, and signaling pathway
diagrams for UNC7145 at this time. The absence of primary research data precludes the
creation of the specific content outlined in the core requirements.

Researchers, scientists, and drug development professionals seeking information on novel
cancer therapeutics are encouraged to consult peer-reviewed scientific journals, clinical trial
registries, and institutional press releases for the most current and validated information.
Should "UNC7145" be a different internal designation or a typographical error for a known
compound, further searches with the correct identifier may yield relevant data. For instance,
research on other compounds, such as ONC201, has shown activity in preclinical cancer
models.[1]
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It is crucial for the scientific community to rely on published and verifiable data to ensure the
accuracy and reproducibility of experimental findings. Without such data for UNC7145, any
generated protocols or application notes would be speculative and not based on established
scientific evidence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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